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Compound of Interest

Compound Name: 4,4'-Sulfonyldiphenol-d8

Cat. No.: B15140206

An In-depth Technical Guide to 4,4'-
Sulfonyldiphenol-d8

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of 4,4'-Sulfonyldiphenol-d8 (BPS-
d8), a deuterated analogue of the industrial chemical 4,4'-Sulfonyldiphenol (Bisphenol S or
BPS). This document is intended for professionals in research, analytical science, and drug
development who utilize stable isotope-labeled compounds. It details the compound's
properties, its primary application as an internal standard in quantitative analysis, and provides
exemplary experimental protocols.

Introduction

4,4'-Sulfonyldiphenol-d8 is the deuterium-labeled form of 4,4'-Sulfonyldiphenol (BPS), a
common replacement for Bisphenol A (BPA) in the manufacturing of polycarbonate plastics,
epoxy resins, and thermal paper.[1][2][3][4][5] As concerns over the endocrine-disrupting
properties of BPA have grown, BPS has been increasingly used, leading to widespread human
exposure.[6] Consequently, the accurate quantification of BPS in biological and environmental
matrices is crucial for toxicological studies and human exposure assessment.[6]

Due to its structural similarity and identical physicochemical behavior to the native analyte,
BPS-d8 serves as an ideal internal standard for isotope dilution mass spectrometry (IDMS).[7]
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Its use corrects for variations in sample preparation and matrix effects, ensuring high accuracy
and precision in analytical measurements.[7]

Physicochemical Properties

The fundamental properties of 4,4'-Sulfonyldiphenol-d8 are summarized in the table below.
These data are compiled from various chemical supplier certificates of analysis.

Property Value References
CAS Number 2483831-28-1 [1]
Molecular Formula C12H2Ds04S [1]
Molecular Weight 258.32 g/mol [1]
] 4,4'-Sulfonylbis[phen-2,3,5,6-
Chemical Name [1]
d4-ol]
Appearance White to off-white solid [1]
Purity (HPLC) =295% [1]
Isotopic Enrichment >98% [1]
N Soluble in Methanol and
Solubility [1]
DMSO

Core Application: Isotope Dilution Mass
Spectrometry

The primary application of 4,4'-Sulfonyldiphenol-d8 is as an internal standard in quantitative
analytical methods, most notably Liquid Chromatography-Tandem Mass Spectrometry (LC-
MS/MS) and Gas Chromatography-Mass Spectrometry (GC-MS).[1][3][8]

Principle of Isotope Dilution

Isotope dilution is a powerful technique for precise quantification. A known amount of the
isotopically labeled standard (BPS-d8) is added to the sample at the beginning of the analytical
process. The standard and the native analyte (BPS) are co-processed through extraction,
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purification, and analysis. Any loss of analyte during sample preparation will be accompanied
by a proportional loss of the internal standard. The final quantification is based on the ratio of
the mass spectrometric response of the native analyte to that of the labeled standard, which
remains constant regardless of sample loss.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact
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Ontario, CA 91761, United States
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